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Compound of Interest

Compound Name: Maltononaose

Cat. No.: B116977

Maltononaose: Physicochemical Properties

Information regarding the specific CAS number and molecular formula for maltononaose is not
readily available in standard chemical databases. The provided data consistently refers to
maltopentaose, an oligosaccharide composed of five glucose units. It is possible that
"maltononaose," implying a nine-glucose unit oligosaccharide, is a less common or
commercially cataloged substance.

For the benefit of researchers, scientists, and drug development professionals, this guide
presents the detailed physicochemical data for the closely related and well-documented
compound, maltopentaose.

Physicochemical Data for Maltopentaose

The following table summarizes the key identifiers for maltopentaose.

Identifier Value
CAS Number 34620-76-3[1][2][3][4][5]
Molecular Formula C30H52026[2][4][5]

Experimental Protocols
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Detailed experimental protocols for the use of malto-oligosaccharides, including
maltopentaose, in various assays are extensive and application-specific. For researchers
interested in enzymatic assays, a general methodology would involve:

o Substrate Preparation: A stock solution of maltopentaose is prepared in a suitable buffer
(e.g., sodium phosphate or Tris-HCI) to a desired concentration. The stability and solubility of
the oligosaccharide in the chosen buffer should be confirmed.

e Enzyme Reaction: The enzyme of interest (e.g., a-amylase) is added to the substrate
solution to initiate the hydrolysis reaction. The reaction is typically carried out at a controlled
temperature and pH to ensure optimal enzyme activity.

» Reaction Quenching: At specific time intervals, aliquots of the reaction mixture are taken,
and the enzymatic reaction is stopped. This can be achieved by methods such as heat
inactivation or the addition of a chemical inhibitor.

e Product Analysis: The products of the enzymatic reaction (smaller oligosaccharides and
glucose) are quantified using techniques like high-performance liquid chromatography
(HPLC) or colorimetric assays (e.g., dinitrosalicylic acid method for reducing sugars).

Signaling Pathway and Experimental Workflow
Visualization

To aid in the conceptualization of experimental design, the following diagrams illustrate a
generalized enzymatic assay workflow and a hypothetical signaling pathway where an
oligosaccharide might be involved.
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A generalized workflow for an enzymatic assay using an oligosaccharide substrate.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b116977?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Receptor

Effector
Enzyme

Second
Messenger

Kinase
Cascade

Cellular
Response

Click to download full resolution via product page

A hypothetical cell signaling pathway initiated by an oligosaccharide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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